Cas no 40516-48-1 (dl-α-Tocopheryl Retinoate)

• Product Name: dl-α-Tocopheryl Retinoate
• CAS No: 40516-48-1
• Molecular Formula: C₄₉H₇₆O₃
• Molecular Weight: 713.13
• CID: 55240
• PubChem ID: 5282180

dl-α-Tocopheryl Retinoate Properties

Names and Identifiers

• Tretinoin Tocoferil
• [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• dl-α-Tocopheryl Retinoate
• TOCORETINATE
• tretinoin tocoferi
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoate
• NCGC00181354-01
• Tocopheryl retinoate
• CTD060B1SS
• UNII-0WN694NBMM
• TRETINOIN TOCOFERIL [JAN]
• Tocorretinate
• L-300
• D-.ALPHA.-TOCOPHEROL RETINOATE
• 0WN694NBMM
• TOCORETINATE [MI]
• AC-790
• Q27114835
• Tretinoin tocoferil [INN]
• DTXSID6046923
• TOCORETINATE [JAN]
• UNII-CTD060B1SS
• RETINOIC ACID, (2R)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER
• dl-alpha-TocopherylRetinoate
• D01516
• Retinoic acid, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester, (2R-(2R*(4R*,8R*)))-
• RETINOIC ACID .ALPHA.-TOCOPHERYL ESTER [MI]
• 40516-48-1
• (+/-)-(2R*)-2,5,7,8-TETRAMETHYL-2-((4R*,8R*)-4,8,12-TRIMETHYLTRIDECYL)-6-CHROMANYL RETINOATE
• CHEBI:32240
• olcenon
• alpha-Tocopheryl retinoate
• RETINOIC ACID, 3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER, (2R*(4R*,8R*))-(+/-)-
• CAS-40516-48-1
• d-alpha-Tocopheryl Retinoate
• AC1NQZMB
• RETINOIC ACID, (2R)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER, (+/-)-
• TOCOPHERYL RETINOATE [INCI]
• Toco-retinoate
• D-.ALPHA.-TOCOPHERYL RETINOATE
• SCHEMBL668391
• (+-)-(2R*)-2,5,7,8-Tetramethyl-2-((4R*,8R*)-4,8,12-trimethyltridecyl)-6-chromanyl retinoate
• (2E,4E,6E,8E)-((R)-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl) 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoate
• CHEMBL262520
• AKOS015961939
• L300
• N021
• .ALPHA.-TOCOPHERYL RETINOATE
• Tox21_112812
• [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-yl] (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• 40516-49-2
• dl-alpha-Tocopheryl Retinoate
• N-021
• Tretinoin tocoferil (JAN)
• DTXCID4026923
• TRETINOIN TOCOFERIL [WHO-DD]

• MDL： MFCD00909856
• InChIKey： RIQIJXOWVAHQES-UNAKLNRMSA-N
• Inchi： InChI=1S/C49H76O3/c1-34(2)19-14-20-35(3)21-15-22-36(4)25-17-31-49(13)32-29-43-42(10)46(40(8)41(9)47(43)52-49)51-45(50)33-38(6)24-16-23-37(5)27-28-44-39(7)26-18-30-48(44,11)12/h16,23-24,27-28,33-36H,14-15,17-22,25-26,29-32H2,1-13H3/b24-16+,28-27+,37-23+,38-33+/t35-,36-,49-/m1/s1
• SMILES： CC(CCC[C@H](CCC[C@H](CCC[C@@]1(CCC2=C(C(=C(C(C)=C2O1)C)OC(/C=C(/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C)\C)=O)C)C)C)C)C

Computed Properties

• Exact Mass: 712.57900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 19
• Monoisotopic Mass: 712.579446
• Heavy Atom Count: 52
• Complexity: 1280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 14.57160
• PSA: 35.53000
• Refractive Index: 1.523
• Boiling Point: 761.3±60.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 339.8±27.5 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds